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Compound of Interest

8-Bromoimidazo[1,2-a]pyridine-2-
Compound Name:
carbaldehyde

Cat. No.: B1525745

An In-Depth Technical Guide to Imidazo[1,2-a]pyridine Chemistry for Researchers, Scientists,
and Drug Development Professionals

Abstract

The imidazo[1,2-a]pyridine scaffold is a paramount heterocyclic system in modern chemistry,
recognized as a "privileged scaffold" due to its prevalence in a multitude of marketed
pharmaceuticals and its versatile applications in materials science.[1][2][3] This bicyclic 5-6
fused heterocycle, an isostere of purine and indole, possesses a unique combination of
structural rigidity, electronic properties, and synthetic accessibility that makes it a focal point of
intensive research.[4] Its derivatives exhibit a vast spectrum of biological activities, including
anticancer, antiviral, antibacterial, and anti-inflammatory properties.[1][5][6] Furthermore, the T1-
conjugated system often imparts favorable photophysical characteristics, leading to
applications as fluorescent probes and materials for optoelectronics.[7][8] This guide provides a
comprehensive overview of the core chemistry of imidazo[1,2-a]pyridines, detailing seminal and
contemporary synthetic strategies, exploring the principles of its reactivity and site-selective
functionalization, and summarizing its role in the development of therapeutic agents and
functional materials.

The Imidazo[1,2-a]pyridine Core: Structure and
Significance

Imidazo[1,2-a]pyridine is an aromatic heterocyclic compound formed by the fusion of an
imidazole ring with a pyridine ring.[4] This fusion creates a planar, nitrogen-bridged system with
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10 mt-electrons, conforming to Hiickel's rule of aromaticity. The numbering convention, shown
below, is critical for understanding its reactivity. The imidazole moiety acts as an electron-rich
component, while the pyridine ring is electron-deficient. This electronic dichotomy governs the
molecule's chemical behavior, particularly the regioselectivity of its functionalization.

The scaffold's significance is underscored by its presence in numerous FDA-approved drugs.
[1][3] Its ability to engage in various biological interactions, often acting as a bioisostere for
endogenous structures, has cemented its status as a cornerstone in medicinal chemistry.[4][9]

Table 1: Marketed Drugs Featuring the Imidazo[1,2-a]pyridine Scaffold

Drug Name Structure Therapeutic Application
Zolpidem lrialt text Insomnia (Hypnotic)[9][10]
Alpidem leualt text Anxiolytic[3][10]
Saripidem laalt text Anxiolytic[1]

Necopidem leialt text Anxiolytic[7]

Heart Failure (Cardiotonic)[7]

Olprinone leialt text

[10]
Minodronic Acid leualt text Osteoporosis[10]
Zolimidine lrialt text Antiulcer[7][11]

Synthesis of the Imidazo[1,2-a]pyridine Scaffold

The construction of the imidazo[1,2-a]pyridine core can be achieved through various synthetic
strategies, ranging from classical condensation reactions to modern multicomponent and C-H
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activation methodologies.[2][12] The choice of method is often dictated by the desired
substitution pattern and the need for atom economy and operational simplicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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